Cas no 2199245-48-0 (1-{[Ethyl(2-methylphenyl)amino]methyl}cyclobutan-1-ol)

• Product Name: 1-{[Ethyl(2-methylphenyl)amino]methyl}cyclobutan-1-ol
• CAS No: 2199245-48-0
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5725559
• PubChem ID: 131701665
• Update Time: 2025-06-26

1-{[Ethyl(2-methylphenyl)amino]methyl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2199245-48-0
• starbld0006713
• F1910-7524
• 1-{[ethyl(2-methylphenyl)amino]methyl}cyclobutan-1-ol
• 1-((Ethyl(o-tolyl)amino)methyl)cyclobutan-1-ol
• AKOS040796201
• 1-[(N-ethyl-2-methylanilino)methyl]cyclobutan-1-ol
• 1-{[Ethyl(2-methylphenyl)amino]methyl}cyclobutan-1-ol

• Inchi： 1S/C14H21NO/c1-3-15(11-14(16)9-6-10-14)13-8-5-4-7-12(13)2/h4-5,7-8,16H,3,6,9-11H2,1-2H3
• InChI Key： DFLGQJWFPNDEOC-UHFFFAOYSA-N
• SMILES： OC1(CN(C2C=CC=CC=2C)CC)CCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-{[Ethyl(2-methylphenyl)amino]methyl}cyclobutan-1-ol

Chemical Profile of 1-{[Ethyl(2-methylphenyl)amino]methyl}cyclobutan-1-ol (CAS No. 2199245-48-0)

1-{[Ethyl(2-methylphenyl)amino]methyl}cyclobutan-1-ol, identified by its CAS number 2199245-48-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclobutane core substituted with an ethylamine derivative, presents a unique structural framework that may contribute to its potential biological activities. The presence of the ethyl(2-methylphenyl)amino moiety suggests possible interactions with biological targets, making it a subject of interest for further investigation.

The structural motif of 1-{[Ethyl(2-methylphenyl)amino]methyl}cyclobutan-1-ol incorporates elements that are often explored in drug discovery programs. The cyclobutane ring, a saturated cyclic structure, is known for its stability and ability to engage in favorable pharmacokinetic properties. Additionally, the amine-substituted side chain can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, which are critical for binding affinity and specificity to biological targets. These features make the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel scaffolds that combine structural rigidity with functional diversity. The cyclobutane ring in 1-{[Ethyl(2-methylphenyl)amino]methyl}cyclobutan-1-ol provides such rigidity, while the ethylamine substituent introduces chemical diversity that can be exploited for modulating biological activity. This combination has been observed in other successful drug candidates, where the cycloalkane core enhances metabolic stability and bioavailability.

One of the key areas of research involving compounds like 1-{[Ethyl(2-methylphenyl)amino]methyl}cyclobutan-1-ol is their potential as intermediates in the synthesis of more complex pharmaceutical agents. The amine functionality can be further modified through various chemical reactions, such as coupling with carboxylic acids to form amides or reacting with aldehydes/ketones to form imines or hydrazones. These transformations open up multiple pathways for designing derivatives with enhanced pharmacological properties.

The ethyl(2-methylphenyl)amino group is particularly noteworthy due to its potential role in modulating receptor binding. The 2-methylphenyl ring, also known as p-tolyl, introduces a hydrophobic surface that can interact favorably with lipid-rich environments found in cell membranes. This feature is often exploited in drug design to improve membrane permeability and target engagement. Additionally, the ethyl side chain provides an additional degree of freedom for conformational flexibility, which can be crucial for achieving high binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-{[Ethyl(2-methylphenyl)amino]methyl}cyclobutan-1-ol with greater accuracy. Molecular docking studies have shown that this compound can potentially interact with various protein targets, including enzymes and receptors involved in metabolic pathways, inflammation, and neurodegeneration. These predictions are supported by experimental data from related compounds, suggesting that CAS No. 2199245-48-0 may exhibit similar biological effects.

The synthesis of 1-{[Ethyl(2-methylphenyl)amino]methyl}cyclobutan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the cyclobutane ring followed by functional group transformations to introduce the amine substituent. Advances in synthetic methodologies have made it possible to achieve these transformations more efficiently, reducing both cost and environmental impact.

In conclusion, 1-{[Ethyl(2-methylphenyl)amino]methyl}cyclobutan-1-ol (CAS No. 2199245-48-0) represents an intriguing compound with potential applications in pharmaceutical research. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable candidate for further exploration. As research continues to uncover new biological targets and synthetic strategies, compounds like this are likely to play an increasingly important role in the development of novel therapeutic agents.